Cas no 172424-98-5 (cerium fod)

• Product Name: cerium fod
• CAS No: 172424-98-5
• MF: C₃₀H₃₃CeF₂₁O₆
• MW: 1028.66190123558
• CID: 905646
• PubChem ID: 136233539
• Update Time: 2025-08-10

cerium fod Chemical and Physical Properties

Names and Identifiers

• cerium fod
• CERIUM(III) 6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE
• cerium,(Z)-1,1,1,2,2,3,3-heptafluoro-6-hydroxy-7,7-dimethyloct-5-en-4-one
• CE(FOD)3
• CERIUM III 6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE
• TRIS((E)-1,1,1,2,2,3,3-HEPTAFLUORO-7,7-DIMETHYL-6-OXOOCT-4-EN-4-YLOXY)CERIUM
• TRIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)CERIUM(III)
• Resolve-Al?CeFOD
• Resolve-AlTM CeFOD
• Ceriumheptafluorodimethyloctanedionate
• Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octandionato)cerium
• Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)cerium
• Tris(6,6,S58-9000
• TRIS(HEPTAFLUORO-2 2-DIMETHYL-3 5-OCTAN&
• cerium;(E)-6,6,7,7,8,8,8-heptafluoro-5-hydroxy-2,2-dimethyloct-4-en-3-one
• 172424-98-5

• MDL： MFCD01073802
• Inchi： InChI=1S/3C10H11F7O2.Ce/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/b3*5-4+;
• InChI Key： ROBUFUFUTJUDBL-GEZQSONGSA-N
• SMILES： CC(C)(C)/C(=C\C(=O)C(C(C(F)(F)F)(F)F)(F)F)/O.CC(C)(C)/C(=C\C(=O)C(C(C(F)(F)F)(F)F)(F)F)/O.CC(C)(C)/C(=C\C(=O)C(C(C(F)(F)F)(F)F)(F)F)/O.[Ce]

Computed Properties

• Exact Mass: 1025.08000
• Monoisotopic Mass: 1028.09963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 58
• Rotatable Bond Count: 15
• Complexity: 1350
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Not available
• PSA: 78.90000
• LogP: 11.39790
• Solubility: Not available

cerium fod Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39-24/25-22
• TSCA：No

Additional information on cerium fod

Introduction to Cerium Fod and Its Applications in Modern Chemistry and Biomedicine

Cerium Fod, a compound with the chemical formula CAS No. 172424-98-5, has emerged as a significant player in the fields of chemistry and biomedicine due to its unique properties and versatile applications. This element, derived from the lanthanide series, is known for its multifaceted roles in catalysis, material science, and pharmaceuticals. The compound's distinctive characteristics make it a valuable asset in various research and industrial settings.

The chemical structure of Cerium Fod is characterized by its stable oxidation states, which range from +3 to +4. This flexibility in oxidation states allows it to participate in a wide array of chemical reactions, making it an excellent catalyst in organic synthesis. Recent studies have highlighted its effectiveness in facilitating cross-coupling reactions, which are crucial for the development of complex organic molecules used in pharmaceuticals and agrochemicals.

In the realm of biomedicine, Cerium Fod has shown promising potential as a contrast agent in magnetic resonance imaging (MRI). Its ability to enhance image clarity while minimizing side effects has made it a subject of extensive research. Researchers have been exploring its use in diagnostic imaging due to its paramagnetic properties, which enable it to produce clearer images by shortening the relaxation times of protons in water molecules.

The compound's application extends beyond imaging; it has also been investigated for its potential role in drug delivery systems. The unique size and surface properties of Cerium Fod nanoparticles make them ideal candidates for encapsulating therapeutic agents. This encapsulation not only protects the drugs from degradation but also allows for targeted delivery to specific sites within the body, enhancing treatment efficacy.

Recent advancements in nanotechnology have further expanded the applications of Cerium Fod. Researchers have developed novel nanocarriers based on this compound that can be used for both diagnostic and therapeutic purposes. These nanocarriers are designed to release their payload in response to specific biological triggers, such as changes in pH or temperature, ensuring precise and controlled drug delivery.

The environmental impact of using Cerium Fod has also been a focus of research. Studies have shown that it is relatively stable and does not readily interact with biological systems, reducing the risk of toxicity. Additionally, efforts are underway to develop sustainable methods for synthesizing this compound, ensuring that its production is environmentally friendly and sustainable.

The industrial significance of Cerium Fod cannot be overstated. Its use in catalysis has revolutionized several industrial processes by improving efficiency and reducing waste. For instance, it has been employed in the production of polymers and petrochemicals, where it helps streamline reactions and minimize byproduct formation.

In conclusion, the multifaceted applications of Cerium Fod make it a cornerstone in modern chemistry and biomedicine. Its role as a catalyst, contrast agent, and drug delivery system underscores its importance in advancing both scientific research and industrial processes. As research continues to uncover new possibilities, the potential uses of this remarkable compound are likely to expand even further.